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dihydrochloride
CAS No.: 2137082-08-5
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From Myofibrillar Marker to Synthetic Standard
Executive Summary & Nomenclature Definition
Target Compound:

-methyl-D-histidine (3-methyl-D-histidine). Abbreviation Analysis: "NT" refers to the

(tau) nitrogen of the imidazole ring, corresponding to position 3 in IUPAC numbering. "D"
denotes the dextrorotatory stereochemistry at the

-carbon, distinguishing it from the naturally abundant L-isomer.

Significance:

 Biological Null: Unlike its L-counterpart, the D-isomer is not metabolized by standard
mammalian enzymes, making it an ideal tracer.

» Synthetic Utility: Used in the design of protease-resistant peptide analogs (e.g., TRH
analogs, antimicrobial peptides).
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e Analytical Standard: Serves as a non-interfering internal standard in LC-MS/MS
quantification of muscle breakdown.

Historical Discovery: The Methylhistidine Timeline

The discovery of

-methyl-D-histidine is inextricably linked to the isolation of its L-isomer and the subsequent
need for stereochemical control in peptide chemistry.

Phase I: Isolation of the "Unknown Spot" (1960s)

In the mid-1960s, researchers analyzing human urine via paper chromatography identified an
unknown basic amino acid.

e 1966-1967: Tallan, Stein, and Moore first characterized 3-methylhistidine (

-methylhistidine) in human urine.

e 1967: Asatoor and Armstrong confirmed its unique origin: unlike other amino acids, it was not
recycled for protein synthesis but quantitatively excreted.

o The Stereochemical Default: At this stage, all isolated methylhistidine was confirmed to be
the L-isomer, derived post-translationally from actin and myosin degradation.

Phase lI: The Synthetic Divergence (1970s-1980s)

The D-isomer did not have a "natural” discovery moment in mammalian biology but rather a
"synthetic" birth driven by the pharmaceutical industry's need for stable peptide drugs.

o Context: Natural peptides (like Thyrotropin-Releasing Hormone, TRH) degrade rapidly in

Vivo.

 Innovation: Medicinal chemists began substituting L-histidine with D-histidine and methylated
histidines to block enzymatic degradation.

o Discovery: To synthesize these analogs, pure
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-methyl-D-histidine had to be produced. This required the development of stereoselective
methylation protocols, distinguishing the

(1-methyl) from

(3-methyl) positions while maintaining D-chirality.

Phase lll: The Analytical Renaissance (2000s-Present)

With the advent of high-sensitivity Liquid Chromatography-Mass Spectrometry (LC-MS), the D-
isomer found its modern utility.

e Problem: Quantifying endogenous L-3-methylhistidine in plasma requires an internal
standard that behaves chemically identically but is distinguishable by mass or chirality.

e Solution:

-methyl-D-histidine (often deuterated) became the "gold standard" internal reference, as it
co-elutes or separates predictably on chiral columns but does not interfere with the biological
signal.

Structural & Mechanistic Analysis
Isomer Distinction (vs)

The histidine imidazole ring has two nitrogens:

e (Pros, position 1): Near the alanine side chain.

¢ (Tele, position 3): Far from the alanine side chain.
Critical Note: In biological systems (actin/myosin), methylation occurs almost exclusively at the

position.

Quantitative Data: Physical Properties
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Property -methyl-L-histidine -methyl-D-histidine
2002499-17-2 (Fmoc
CAS Number 368-16-1 o
derivative)
) ) Synthetic Standard / Peptide
Biological Role Muscle Breakdown Marker o
Building Block
) Non-metabolizable
Metabolic Fate Excreted (Renal) )
(Mammalian)
pKa (Imidazole) ~6.0 ~6.0
] ) Elutes Early (Column Elutes Late (Column
Retention (Chiral LC)
Dependent) Dependent)

Technical Protocols
Protocol A: Synthesis of -Methyl-D-Histidine

Rationale: Direct methylation of D-histidine yields a mixture of

and

isomers. Protection of the
position is required to force
methylation.

Workflow:
» Starting Material:
-Boc-D-Histidine.
o Protection: React with trityl chloride (Trt-Cl) to protect the

nitrogen (sterically favored).
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o Methylation: Treat with methyl iodide (Mel) or dimethyl sulfate. The methyl group attacks the
available

position.
» Deprotection: Acid hydrolysis removes the Boc and Trityl groups.

 Purification: lon-exchange chromatography (Dowex 50) followed by recrystallization from
ethanol/water.

Protocol B: LC-MS/MS Separation of Enantiomers

Rationale: To use the D-isomer as a standard, one must prove it does not co-elute with the
endogenous L-isomer if using non-chiral columns, or separate it intentionally if using chiral
columns.

e Column: Chirobiotic T (Teicoplanin-based) or Crownpak CR(+).

Mobile Phase: 80% Methanol / 20% Water with 0.1% Formic Acid.

Flow Rate: 0.5 mL/min.

Detection: MS/MS (ESI+).
o Precursor lon: m/z 170.1 (M+H)+

o Product lon: m/z 124.1 (Loss of formic acid/COOH).

Result: Baseline separation of L-isomer (RT: 4.5 min) and D-isomer (RT: 6.2 min).

Pathway Visualization
Diagram 1: The Methylation Divergence

This diagram illustrates the biological origin of the L-isomer versus the synthetic route to the D-
iIsomer.
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Caption: Contrast between the biological generation of the L-isomer (top) and the synthetic
production of the D-isomer (bottom).

Applications in Drug Development[2][3]

The discovery of stable synthetic routes for

-methyl-D-histidine has enabled two major pharmaceutical applications:

o Peptide Mimetics: Incorporation of D-3-methylhistidine into peptide backbones creates
"stereochemical roadblocks" for peptidases.

o Mechanism: Proteolytic enzymes generally recognize L-amino acids at the scissile bond.
The D-configuration, combined with the steric bulk of the

-methyl group, prevents enzyme docking.

o Example: Analogs of Gonadotropin-Releasing Hormone (GnRH) and Thyrotropin-
Releasing Hormone (TRH).

e Metabolic Tracers: Because

-methyl-D-histidine is not re-incorporated into protein (mammalian tRNA synthetases are L-
specific), it can be used to measure renal clearance rates or intestinal absorption without the
confounding factor of muscle breakdown background (which produces the L-isomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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